Cas no 2138374-25-9 ([4-Amino-5-(trifluoromethyl)azepan-1-yl]-cyclobutylmethanone)

• Product Name: [4-Amino-5-(trifluoromethyl)azepan-1-yl]-cyclobutylmethanone
• CAS No: 2138374-25-9
• MF: C₁₂H₁₉F₃N₂O
• MW: 264.287273645401
• CID: 5302392
• Update Time: 2023-08-25

[4-Amino-5-(trifluoromethyl)azepan-1-yl]-cyclobutylmethanone Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutanecarbonyl-5-(trifluoromethyl)azepan-4-amine
• [4-Amino-5-(trifluoromethyl)azepan-1-yl]-cyclobutylmethanone
• Methanone, [4-aminohexahydro-5-(trifluoromethyl)-1H-azepin-1-yl]cyclobutyl-

• Inchi： 1S/C12H19F3N2O/c13-12(14,15)9-4-6-17(7-5-10(9)16)11(18)8-2-1-3-8/h8-10H,1-7,16H2
• InChI Key： ROERZNMHLXQNNW-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(C2CCC2)=O)CCC1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3